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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic data for various
isomers of trimethyl-2-cyclohexen-1-one. While a specific search for 4,4,5-trimethyl-2-
cyclohexen-1-one did not yield readily available spectroscopic data, this document presents a
detailed analysis of closely related and commercially available isomers, including 2,4,4-
trimethylcyclohex-2-en-1-one, 3,4,4-trimethylcyclohex-2-en-1-one, and 4,4,6-trimethyl-2-
cyclohexen-1-one. This information serves as a valuable comparative resource for researchers
in the fields of organic synthesis, analytical chemistry, and drug development. The guide
includes tabulated spectroscopic data, detailed experimental protocols for acquiring such data,
and a generalized workflow for spectroscopic analysis.

Introduction

Trimethyl-2-cyclohexen-1-ones are a class of organic compounds that feature a cyclohexenone
core with three methyl group substituents. The specific substitution pattern of these methyl
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groups gives rise to various isomers, each with unique physicochemical and spectroscopic
properties. These compounds can serve as important building blocks in organic synthesis and
may exhibit interesting biological activities. A thorough understanding of their spectroscopic
characteristics is crucial for their identification, characterization, and utilization in further
research and development.

This guide focuses on providing the available spectroscopic data for several common isomers
of trimethyl-2-cyclohexen-1-one to aid researchers in their scientific endeavors.

Spectroscopic Data of Trimethyl-2-cyclohexen-1-one
Isomers

The following sections present the available spectroscopic data for three isomers of trimethyl-2-
cyclohexen-1-one. The data has been compiled from various spectral databases and is
presented in a structured format for ease of comparison.

2,4,4-Trimethylcyclohex-2-en-1-one

Chemical Structure:

Table 1: Spectroscopic Data for 2,4,4-Trimethylcyclohex-2-en-1-one

Spectroscopic Technique Data

Data available but specific shifts and coupling
1H NMR constants were not explicitly detailed in the

search results.

Data available but specific chemical shifts were

13C NMR
not explicitly detailed in the search results.
IR (ATR) Data available from Aldrich.[1]
Mass Spectrometry (GC-MS) Data available.
CAS Number 13395-71-6[1]
Molecular Formula CoH140[1]
Molecular Weight 138.21 g/mol [1]
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3,4,4-Trimethylcyclohex-2-en-1-one

Chemical Structure:

Table 2: Spectroscopic Data for 3,4,4-Trimethylcyclohex-2-en-1-one

Spectroscopic Technique

Data

13C NMR

Data available from a VARIAN CFT-20

instrument.[2]

Mass Spectrometry (GC-MS)

Main library data shows a top peak at m/z 96, a
second highest at m/z 95, and a third highest at
m/z 110.[2]

IR (Vapor Phase)

Data available.[2]

CAS Number

17299-41-1[2]

Molecular Formula

CoH140[2]

Molecular Weight

138.21 g/mol [2]

4,4,6-Trimethyl-2-cyclohexen-1-one

Chemical Structure:

Table 3: Spectroscopic Data for 4,4,6-Trimethyl-2-cyclohexen-1-one

Spectroscopic Technique

Data

Mass Spectrometry (EI)

Mass spectrum data is available from the NIST

Mass Spectrometry Data Center.[3][4]

Gas Chromatography

Normal alkane retention index data is available

on a polar column.[3]

CAS Number

13395-73-8[3][4]

Molecular Formula

CoH140[3][4]

Molecular Weight

138.2069 g/mol [3][4]
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Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above. These protocols are intended to provide a foundational understanding of the
methodologies employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain *H and 3C NMR spectra for the structural elucidation of trimethyl-2-
cyclohexen-1-one isomers.

Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher).
Procedure:

o Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in about 0.6
mL of a deuterated solvent (e.g., CDCI3) in a standard 5 mm NMR tube.

e 1H NMR Acquisition:
o Tune and shim the spectrometer to optimize the magnetic field homogeneity.
o Acquire a one-dimensional *H NMR spectrum using a standard pulse sequence.

o Set the spectral width to cover the expected proton chemical shift range (typically 0-12
ppm).

o Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

o Process the raw data by applying Fourier transformation, phase correction, and baseline
correction.

o Integrate the signals and determine the chemical shifts (referenced to the residual solvent
peak or an internal standard like TMS) and coupling constants.

e 13C NMR Acquisition:

o Switch the spectrometer to the 3C nucleus frequency.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Acquire a proton-decoupled 3C NMR spectrum to obtain singlets for each unique carbon
atom.

o Set the spectral width to cover the expected carbon chemical shift range (typically 0-220
ppm).

o Alarger number of scans is typically required for 33C NMR due to the lower natural
abundance of the 13C isotope.

o Process the data similarly to the *H NMR spectrum.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the trimethyl-2-cyclohexen-1-one

isomers.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer, often equipped with an
Attenuated Total Reflectance (ATR) accessory.

Procedure (using ATR):

e Background Scan: Record a background spectrum of the clean ATR crystal to account for
atmospheric and instrumental interferences.

o Sample Application: Place a small amount of the liquid or solid sample directly onto the ATR
crystal.

e Spectrum Acquisition: Acquire the sample spectrum over a typical range of 4000-400 cm~1.

o Data Analysis: The resulting spectrum will show absorbance or transmittance as a function of
wavenumber. Identify characteristic absorption bands corresponding to functional groups
such as C=0 (ketone), C=C (alkene), and C-H bonds.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the trimethyl-2-
cyclohexen-1-one isomers.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for
separation and analysis of volatile compounds.

Procedure (GC-MS):
o Sample Injection: Inject a dilute solution of the sample into the GC inlet.

o Chromatographic Separation: The sample is vaporized and separated into its components as
it passes through the GC column.

« lonization: As the separated components elute from the column, they enter the mass
spectrometer's ion source (e.g., Electron lonization - EI).

e Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)
by the mass analyzer.

o Detection: The detector records the abundance of each ion at a specific m/z value.

o Data Analysis: The resulting mass spectrum shows the relative abundance of different
fragment ions and the molecular ion, which can be used to confirm the molecular weight and
deduce the structure of the compound.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a
synthesized or isolated trimethyl-2-cyclohexen-1-one isomer.
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Generalized Workflow for Spectroscopic Analysis
Compound Preparation

Synthesis of
Trimethyl-2-cyclohexen-1-one

Purification
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Caption: Generalized workflow for the synthesis, purification, spectroscopic analysis, and

structural elucidation of a trimethyl-2-cyclohexen-1-one isomer.

Conclusion

This technical guide has provided a consolidated resource of spectroscopic data for several
isomers of trimethyl-2-cyclohexen-1-one. While data for 4,4,5-trimethyl-2-cyclohexen-1-one
was not found in the searched databases, the information on related isomers offers a valuable
point of reference for researchers. The generalized experimental protocols and the visualized
workflow aim to equip scientists with the necessary knowledge to undertake the spectroscopic
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characterization of these and similar compounds. Further research is encouraged to synthesize
and characterize the less-documented isomers to expand the collective knowledge base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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